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Compound of Interest

2'2,2-
TRIMETHYLPROPIOPHENONE

Cat. No.: B1312041

Compound Name:

An In-depth Technical Guide to 2,2-Dimethylpropiophenone

Clarification of Nomenclature: The user's query for "2',2,2-trimethylpropiophenone” does not
correspond to a commonly recognized chemical compound. Based on the structural similarity
and the availability of extensive data, this guide focuses on 2,2-dimethylpropiophenone, a
compound frequently referred to by its synonyms, pivalophenone or tert-butyl phenyl ketone.

Compound Identification

IUPAC Name: 2,2-Dimethyl-1-phenyl-1-propanone[1]

Synonyms: Pivalophenone, tert-Butyl phenyl ketone, 2,2,2-trimethylacetophenone,
Pivaloylbenzene[2][3]

CAS Number: 938-16-9[2]
Molecular Formula: C11H140[1][2]
Molecular Structure:

Caption: Molecular structure of 2,2-dimethylpropiophenone.

Physical Properties
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The physical properties of 2,2-dimethylpropiophenone are summarized in the table below.

Property Value Reference
Molecular Weight 162.23 g/mol [2]
Appearance Clear, colorless liquid [2]

Boiling Point 219-222 °C (lit.) [11[2][4]

102-103 °C at 4 mmHg (lit.)

Density 0.97 g/mL at 25 °C (lit.) [1112]14]
Refractive Index (n20/D) 1.508 (lit.) [1112114]
Flash Point 189 °F (87 °C) - closed cup [2]
Water Solubility Not miscible with water [1112]

Chemical Properties and Reactivity
2,2-Dimethylpropiophenone is a stable organic compound under normal conditions. It is
classified as a combustible liquid.

Reactivity:

o Electrocarboxylation: The electrocarboxylation of 2,2-dimethylpropiophenone has been
studied in N-methyl-2-pyrrolidone using a diaphragmless cell with a carbon cathode and an
aluminum sacrificial anode[4][5][6]. This reaction can lead to an unexpected ring
carboxylation.

e Incompatibilities: It is incompatible with strong oxidizing agents and strong bases|7].

Experimental Protocols
Synthesis

While a specific, detailed synthesis protocol for 2,2-dimethylpropiophenone was not found in
the search results, a general approach for the synthesis of similar ketones, such as [3-
dimethylaminopropiophenone hydrochloride via the Mannich reaction, involves the reaction of a
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ketone (acetophenone), an amine hydrochloride (dimethylamine hydrochloride), and
formaldehyde[8]. A plausible synthesis route for 2,2-dimethylpropiophenone could be the
Friedel-Crafts acylation of benzene with pivaloyl chloride.

A generalized experimental workflow for a Friedel-Crafts acylation is presented below:

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2,2-dimethylpropiophenone.

Purification

The primary method for the purification of 2,2-dimethylpropiophenone, being a liquid with a
relatively high boiling point, is vacuum distillation.

General Protocol for Vacuum Distillation:
e The crude product is placed in a round-bottom flask suitable for distillation.

o The flask is connected to a distillation apparatus, including a condenser and a receiving
flask.

e Avacuum is applied to the system to lower the boiling point of the compound.
e The flask is heated gently in an oil bath.

e The fraction that distills at the expected boiling point under the applied pressure is collected
as the purified product. For example, at 4 mmHg, the boiling point is 102-103 °C.

Analytical Methods

The purity of 2,2-dimethylpropiophenone is typically determined by Gas Chromatography (GC),
as indicated by product specifications from suppliers which state purity levels of >98.0% (GC).
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General Protocol for GC Analysis:

o Sample Preparation: A dilute solution of the 2,2-dimethylpropiophenone sample is prepared
in a suitable volatile solvent (e.g., hexane or dichloromethane).

« Injection: A small volume of the prepared sample is injected into the gas chromatograph.

o Separation: The sample is vaporized and carried by an inert gas (mobile phase) through a
capillary column (stationary phase). The components of the sample are separated based on
their boiling points and interactions with the stationary phase.

o Detection: A detector (e.g., Flame lonization Detector - FID) at the end of the column
registers the separated components as they elute.

o Data Analysis: The resulting chromatogram shows peaks corresponding to each component.
The area under each peak is proportional to the concentration of that component, allowing
for the determination of the purity of the sample.

A logical workflow for the characterization of 2,2-dimethylpropiophenone is as follows:

Purified Sample of
2,2-Dimethylpropiophenone

Nuclear Magnetic Resonance (NMR) Spectroscopy
- Determine molecular structure (1H and 13C NMR)

Mass Spectrometry (MS)
- Determine molecular weight and fragmentation pattern

Gas Chromatography (GC)
- Assess Purity

Fourier-Transform Infrared (FTIR) Spectroscopy
- Identify functional groups (e.g., C=0, C-H)

Data Analysis and Structure Confirmation

Click to download full resolution via product page

Caption: Workflow for the analytical characterization of 2,2-dimethylpropiophenone.

Toxicology and Safety Information
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2,2-Dimethylpropiophenone is considered hazardous. The following table summarizes its
toxicological and safety information.
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Hazard Information

Details

Reference

Hazard Codes

Xi (Irritant)

[1]2]

Risk Statements

R36/37/38: Irritating to eyes,

respiratory system and skin.

[1](2]

GHS Hazard Statements

H315: Causes skin irritation.

[2]

H319: Causes serious eye

irritation.

[2]

H335: May cause respiratory

irritation.

[2]

Signal Word

Warning

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

[2]

P264: Wash skin thoroughly

after handling.

[2]

P271: Use only outdoors or in

a well-ventilated area.

[2]

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[2]

P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.

[2]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2]
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Personal Protective Equipment  Eyeshields, Gloves, type ABEK
(PPE) (EN14387) respirator filter.

Storage Store at room temperature. [2]

Biological Activity

The provided search results do not contain information regarding any specific biological
activities or signaling pathways associated with 2,2-dimethylpropiophenone. Its primary
documented use is in the context of chemical synthesis[4][5][6]. The toxicological data indicates
it is an irritant, but further information on its mechanism of action in biological systems is not
detailed.

Conclusion

2,2-Dimethylpropiophenone is a well-characterized chemical compound with established
physical and chemical properties. It is a combustible and irritant liquid that should be handled
with appropriate safety precautions. While its primary application appears to be in organic
synthesis, further research would be needed to elucidate any potential biological activities or
applications in drug development. This guide provides a comprehensive overview of the core
technical information available for this compound, intended to be a valuable resource for
researchers and scientists.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemwhat.com [chemwhat.com]

2. 2,2-DIMETHYLPROPIOPHENONE | 938-16-9 [amp.chemicalbook.com]

3. 2,2-dimethyl-1-phenyl-1-propanone [stenutz.eu]

4. 2,2-Dimethylpropiophenone 98 938-16-9 [sigmaaldrich.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3703742.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/280925
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3703742.htm
https://www.amerigoscientific.com/22-dimethylpropiophenone-98-item-116372.html
https://www.benchchem.com/product/b1312041?utm_src=pdf-custom-synthesis
https://www.chemwhat.com/22-dimethylpropiophenone-cas-938-16-9/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB3703742.htm
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C2-dimethyl-1-phenyl-1-propanone
https://www.sigmaaldrich.com/US/en/product/aldrich/280925
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 5.2,2-DIMETHYLPROPIOPHENONE | 938-16-9 [chemicalbook.com]

e 6. 2,2-Dimethylpropiophenone (98%) - Amerigo Scientific [amerigoscientific.com]
e 7. fishersci.com [fishersci.com]

» 8. Organic Syntheses Procedure [orgsyn.org]

 To cite this document: BenchChem. [physical and chemical properties of 2',2,2-
trimethylpropiophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312041#physical-and-chemical-properties-of-2-2-2-
trimethylpropiophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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